11-oxo-N-(thiophen-2-ylmethyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-carboxamide

• IUPAC Name: 2-oxo-N-(thiophen-2-ylmethyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c22-16-13-11-20(17(23)18-10-12-4-3-9-24-12)8-6-14(13)19-15-5-1-2-7-21(15)16/h1-5,7,9H,6,8,10-11H2,(H,18,23)
• InChI Key: LPWCOSZLTJFNKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC=CN3C2=O)C(=O)NCC4=CC=CS4
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 1903720-52-4

Description

11-oxo-N-(thiophen-2-ylmethyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-carboxamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Derivatives

• Synthetic Methodologies : Research has extensively explored the synthesis of thieno[2,3-d]pyrimidines and related scaffolds, highlighting their significance in medicinal chemistry and material science. For instance, various methods have been developed to construct thieno[2,3-d:4,5-d′]dipyrimidines, employing aminothieno[2,3-d]pyrimidine carboxamides or esters as starting materials, which undergo transformations with reagents like formamide and urea to achieve complex heterocyclic systems (Clark & Hitiris, 1984).

Biological Activity

• Antimicrobial and Antitumor Potential : The exploration of thieno[2,3-d]pyrimidine derivatives for their biological activities has been a significant area of interest. Some derivatives have demonstrated promising antimicrobial properties against various bacterial strains and potential anticancer activities. For example, certain 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides showed more activity than reference drugs against strains like Proteus vulgaris and Pseudomonas aeruginosa (Kolisnyk et al., 2015).

Material Science and Catalysis

• Functional Materials : The structural diversity of thieno[2,3-d]pyrimidines allows for their application in the development of novel materials, including fluorescent compounds and catalysts. For instance, certain rigid-rod polyamides and polyimides derived from related heterocyclic compounds have been synthesized, showing remarkable thermal stability and solubility in polar aprotic solvents, which is critical for high-performance material applications (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998).

Chemical Transformations

• Advanced Organic Syntheses : The complex chemistry of thieno[2,3-d]pyrimidines and their analogs underpins their utility in designing novel organic reactions, enabling the construction of diverse molecular architectures. This includes transformations leading to novel pyridopyrimidines and other fused pyridine systems, which are of interest for developing new synthetic routes and potential pharmaceuticals (Yoneda, Yamato, & Ono, 1981).